N6,N6,N8,N8-tetraethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N6,N6,N8,N8-tetraethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide, commonly known as TAK-242, is a small molecule inhibitor of Toll-like receptor 4 (TLR4) signaling. TLR4 is a crucial receptor in the innate immune system that recognizes pathogen-associated molecular patterns (PAMPs) and damage-associated molecular patterns (DAMPs) and initiates an immune response. TAK-242 has been extensively studied for its potential therapeutic applications in various inflammatory and infectious diseases.
Scientific Research Applications
Silver-Catalyzed Stereoselective Cyclization
The synthesis of polysubstituted (Z)-1,2-dihydrobenzo[cd]indoles, including derivatives close to the compound of interest, has been achieved through silver-catalyzed stereoselective cyclization. This method enables the high-yield and high-selectivity production of nitrogen-containing heterocyclic compounds that serve as cores for biological and pharmaceutical applications (Wang et al., 2018).
Conjugate Addition of Indole and Pyrrole
Research has also explored the use of poly(N,N′-dibromo-N-ethyl-benzene-1,3-disulfonamide) [PBBS] and N,N,N′,N′-tetrabromobenzene-1,3-disulfonamide[TBBDA] as efficient reagents for the conjugate addition of indole and pyrrole with α,β-unsaturated ketones. This process enables the synthesis of complex structures that are relevant for pharmaceutical development (Ghorbani‐Vaghei et al., 2012).
Solid-state Synthesis of Novel 3-substituted Indoles
The solid-state synthesis of novel 3-substituted indoles has been achieved using PBBS and TBBDA as efficient catalysts. This method provides a practical approach to synthesizing indole derivatives under environmentally friendly conditions (Ghorbani‐Vaghei et al., 2014).
Photoluminescence Studies of Cadmium(II) Complexes
Studies on the synthesis, structures, and photoluminescence of cadmium(II) complexes involving related disulfonate ligands have revealed potential applications in the development of photoluminescent materials for technological applications. Such research contributes to the understanding of how structural variations in heterocyclic compounds affect their electronic and optical properties (Li, 2005).
Mechanism of Action
Target of Action
The primary target of N6,N6,N8,N8-tetraethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide is Tumor Necrosis Factor-alpha (TNF-α) . TNF-α is a cytokine involved in systemic inflammation and is a member of a group of cytokines that stimulate the acute phase reaction. Dysregulation of TNF can lead to a variety of pathological effects, including auto-inflammatory diseases .
Mode of Action
This compound acts as an inhibitor of TNF-α . It binds to TNF-α, preventing it from exerting its effects. This results in the suppression of the inflammatory response that is typically triggered by this cytokine .
Biochemical Pathways
The inhibition of TNF-α affects various biochemical pathways. Primarily, it impacts the inflammatory response pathway. By inhibiting TNF-α, the compound prevents the cascade of events that lead to inflammation and its associated symptoms .
Result of Action
The result of the action of this compound is the suppression of symptoms of disorders caused by the dysregulation of TNF, such as auto-inflammatory diseases . By inhibiting TNF-α, the compound can effectively reduce inflammation and alleviate symptoms .
properties
IUPAC Name |
6-N,6-N,8-N,8-N-tetraethyl-2-oxo-1H-benzo[cd]indole-6,8-disulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O5S2/c1-5-21(6-2)28(24,25)15-12-16(29(26,27)22(7-3)8-4)18-17-13(15)10-9-11-14(17)19(23)20-18/h9-12H,5-8H2,1-4H3,(H,20,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PALDQWCLENPKSN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CC(=C2C3=C1C=CC=C3C(=O)N2)S(=O)(=O)N(CC)CC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3O5S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N6,N6,N8,N8-tetraethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.